Cas no 2172564-79-1 (4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}-3,3-dimethylbutanoic acid)

• Product Name: 4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}-3,3-dimethylbutanoic acid
• CAS No: 2172564-79-1
• MF: C₂₆H₂₈N₄O₅
• MW: 476.524326324463
• CID: 6290516
• PubChem ID: 165825384
• Update Time: 2025-06-25

4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}-3,3-dimethylbutanoic acid
• 4-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazol-1-yl]acetamido}-3,3-dimethylbutanoic acid
• 2172564-79-1
• EN300-1560954

• Inchi： 1S/C26H28N4O5/c1-26(2,11-24(32)33)16-27-23(31)14-30-13-17(12-28-30)29-25(34)35-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,12-13,22H,11,14-16H2,1-2H3,(H,27,31)(H,29,34)(H,32,33)
• InChI Key： AZISVPISEWYBJK-UHFFFAOYSA-N
• SMILES： O(C(NC1C=NN(C=1)CC(NCC(C)(C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.20597001g/mol
• Monoisotopic Mass: 476.20597001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 123Ų

Additional information on 4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}-3,3-dimethylbutanoic acid

Comprehensive Analysis of 4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}-3,3-dimethylbutanoic acid (CAS No. 2172564-79-1)

The compound 4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}-3,3-dimethylbutanoic acid (CAS No. 2172564-79-1) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) group and a pyrazole moiety, makes it a valuable building block for designing novel bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting protein-protein interactions and enzyme inhibition.

In recent years, the demand for Fmoc-protected intermediates like CAS No. 2172564-79-1 has surged, driven by advancements in solid-phase peptide synthesis (SPPS). This compound's high purity and compatibility with automated synthesizers align with the growing trend of precision medicine and personalized therapeutics. A common question among researchers is how to optimize its incorporation into peptide backbones while minimizing side reactions—a topic frequently searched in academic databases.

The pyrazole-acetamido segment of this molecule is particularly noteworthy, as pyrazole derivatives are gaining attention for their anti-inflammatory and anticancer properties. Studies suggest that modifications at the 3,3-dimethylbutanoic acid terminus could enhance cell permeability, a hot topic in ADC (antibody-drug conjugate) development forums. Analytical techniques such as HPLC and LC-MS are essential for quality control, another frequently searched keyword combination in the context of this compound.

From a synthetic chemistry perspective, the Fmoc deprotection kinetics of CAS 2172564-79-1 under mild basic conditions (e.g., piperidine) is a critical operational parameter. This aligns with industry efforts to develop greener peptide synthesis protocols—a trending search term in sustainable chemistry circles. The compound’s crystalline properties also make it suitable for X-ray diffraction studies, addressing another common query about its structural characterization.

In bioconjugation applications, the carboxylic acid terminus allows for selective amide coupling with amines, a technique widely discussed in proteomics research. Recent patent analyses reveal growing interest in using this scaffold for targeted drug delivery systems, particularly in combination with nanocarrier technologies—a crossover between pharmaceutical and materials science that dominates recent literature searches.

Storage and handling recommendations for 4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}-3,3-dimethylbutanoic acid typically emphasize anhydrous conditions at -20°C to preserve its hydrolytic stability. These protocols are frequently queried alongside lyophilization techniques for peptide intermediates. The compound’s MSDS data (though non-hazardous) remains a top download, reflecting the research community’s emphasis on laboratory safety standards.

Emerging applications in chemical biology leverage this molecule’s ability to introduce sterically hindered residues into peptide sequences—a strategy searched in relation to conformational studies of GPCR ligands. Its logP calculations (approximately 3.2) also make it relevant to discussions about blood-brain barrier penetration, a perennial focus area in CNS drug development forums.